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Get Quote

The table below summarizes the key physicochemical and solubility data for 2-Deoxy-D-ribose from

supplier datasheets and chemical databases.

Property Reported Value / Information
Source /
Conditions

Water Solubility 100 mg/mL (clear to slightly hazy) [1]; 27 mg/mL (201.29

mM) [2]

Supplier datasheets

DMSO Solubility 27 mg/mL (201.29 mM) [2] Supplier datasheet

Ethanol
Solubility

27 mg/mL (201.29 mM) [2] Supplier datasheet

Melting Point 89-90 °C [1] [3] -

Storage 2-8°C [1]; Room temperature (in dark, inert atmosphere) [3] -

pKa 12.61 (at 25°C) [3] -

Molecular
Weight

134.13 g/mol [2] [3] -

Form White to off-white crystalline powder [1] [3] -
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Frequently Asked Questions & Troubleshooting

Here are some common questions and issues that might arise during experiments, along with evidence-based

guidance.

Q1: My aqueous solution of 2-deoxy-D-ribose is slightly hazy or light yellow. Is this normal?

A: According to Sigma-Aldrich's specification, a solution in water at 100 mg/mL can be "clear to

slightly hazy, colorless to light yellow" [1]. This suggests that a slight haze or color might be
acceptable and within the reagent's specifications. For critical cell culture work, you may

consider sterile filtering the solution.

Q2: How should I store 2-deoxy-D-ribose, and what is its stability?

A: Storage recommendations vary slightly by supplier. Sigma-Aldrich recommends 2-8°C [1],

while ChemicalBook suggests keeping it in a dark place under an inert atmosphere at room
temperature [3]. The compound is classified as hygroscopic [3], so for long-term storage, it is

safest to follow the 2-8°C recommendation in a tightly sealed container with desiccant to
prevent moisture absorption.

Q3: I am working on a drug formulation and need to enhance the solubility of a poorly soluble

Active Pharmaceutical Ingredient (API). What general strategies can I consider?

A: While 2-deoxy-D-ribose itself is quite soluble, this is a common challenge in drug

development. Here are several widely used technologies [4]:
Nanosuspensions: Enhance dissolution rate by increasing surface area through particle

size reduction.
Lipid-Based Formulations: Such as Self-Emulsifying Drug Delivery Systems (SEDDS),

which present the API to GI fluids in a pre-dissolved state.
Cyclodextrin Complexes: These are oligosaccharides with a lipophilic inner cavity that

can shield hydrophobic APIs from the aqueous environment, enhancing their apparent
solubility.

Amorphous Solid Dispersions: Use high-energy solid forms of the API to generate
supersaturation.
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For your technical support content, here is some deeper context on dealing with solubility issues in a

research and development setting.

"Brick Dust" vs. "Grease Balls" Researchers often colloquially classify poorly soluble compounds

into two categories [5]:

Brick Dust: Solubility is limited by a strong, high-melting-point crystal lattice (Tm > 200 °C).

The molecule has difficulty escaping the solid.
Grease Balls: Solubility is limited by poor hydration and high hydrophobicity (typically log P

> 3). The molecule doesn't interact well with water. Understanding which type you are dealing
with can help guide the selection of appropriate formulation technologies [5].

Kinetic vs. Thermodynamic Solubility It is critical to distinguish between these two types of

solubility measurements, especially when working with new chemical entities [5]:

Kinetic Solubility: This is a high-throughput measurement, often done by adding a DMSO
stock of the compound to a buffer and detecting the first signs of precipitation. The precipitate is

often amorphous and more soluble, which can be misleading.
Thermodynamic Solubility: This is a slower, shake-flask method that measures the

concentration of a compound in equilibrium with its most stable crystalline solid form. This value
is more reliable for predicting in vivo performance but is less suited for high-throughput

screening.

Pro-Angiogenic Biological Activity Recent peer-reviewed research has highlighted a biological role

for 2-deoxy-D-ribose that goes beyond its function in DNA. A 2024 study found that a topical gel

containing 2-deoxy-D-ribose stimulated hair regrowth in an animal model of androgenic alopecia, with

an effectiveness reported to be 80-90% that of minoxidil [6]. The proposed mechanism is linked to its

pro-angiogenic properties, meaning it can stimulate the formation of new blood vessels, which helps

restore blood supply to hair follicles [6] [7].

Experimental Workflow for Solubility Assessment

For researchers characterizing a new compound, the following diagram outlines a general workflow that

distinguishes between kinetic and thermodynamic solubility measurement paths, highlighting key decision

points.
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Start Solubility Assessment

Choose Measurement Method

Kinetic Solubility Path

High-Throughput
Screening

Thermodynamic Solubility Path

Formulation &
Development

Prepare concentrated
DMSO stock solution

Dilute serially
into aqueous buffer

Detect precipitation
(turbidity)

Report first precipitating
concentration

Add excess solid compound
to buffer

Equilibrate with agitation
(typically 24-72 hours)

Separate solid
(filtration, centrifugation)

Quantify concentration
in supernatant (HPLC, UV)

Report equilibrium
concentration

Note: Thermodynamic solubility
is the gold standard for

formulation development.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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